Cas no 2229276-99-5 (3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine
• CAS No: 2229276-99-5
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5827159
• PubChem ID: 165658378
• Update Time: 2025-10-29

3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine
• EN300-1792009
• 2229276-99-5

• Inchi： 1S/C13H16N2/c1-10(6-8-14)11-4-3-5-13-12(11)7-9-15(13)2/h3-5,7,9H,1,6,8,14H2,2H3
• InChI Key： XQWAYRQVQUISBD-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C(=CC=CC1=2)C(=C)CCN

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2229276-99-5 and Product Name: 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine

The compound with the CAS number 2229276-99-5 and the product name 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The indole moiety, a key structural feature, is well-documented for its role in various biological processes and has been extensively studied for its pharmacological significance.

The 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine structure combines the versatility of the butenylamine group with the bioisosteric properties of the indole scaffold. This combination has been strategically explored in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The presence of the butenylamine side chain introduces a potential site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacokinetic profiles.

Recent research has highlighted the importance of indole derivatives in modulating neurotransmitter systems. Specifically, compounds containing the indole ring have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The CAS No. 2229276-99-5 compound has been investigated for its potential to interact with serotonin receptors, which are critical in regulating mood and cognitive functions. Preliminary studies suggest that this compound may exhibit agonistic activity at certain serotonin receptor subtypes, making it a valuable candidate for further development.

In addition to its neurological applications, 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and metabolic syndromes. The indole scaffold is known to interfere with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The butenylamine group further enhances this potential by providing a scaffold for selective inhibition of inflammatory mediators.

The synthesis of 3-(1-methyl-1H-indol-4-yl)but-3-en-1-amine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the indole ring followed by the introduction of the butenylamine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are crucial in producing compounds that meet pharmaceutical standards for safety and efficacy.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. Lead optimization involves modifying various structural features to enhance pharmacological activity while minimizing side effects. The flexibility of the 3-(1-methyl-1H-indol-4-yb-but-enyl)butenl-amine structure allows for extensive derivatization, enabling researchers to fine-tune its biological properties. For instance, introducing fluorine atoms or other halogen substituents can improve metabolic stability and binding affinity.

The pharmacokinetic profile of CAS No. 2229276 99 5 is another critical factor that influences its therapeutic potential. Studies have shown that indole derivatives can exhibit variable absorption, distribution, metabolism, and excretion (ADME) properties depending on their structural modifications. Understanding these properties is essential for predicting drug efficacy and safety in clinical settings. Advanced computational methods, including molecular docking and pharmacokinetic modeling, have been employed to predict how this compound will behave within biological systems.

Current research efforts are focused on evaluating the therapeutic potential of 3-(1-methyl-lH-indol 4 yl)-but 3 en l amine in preclinical models. Animal studies have provided valuable insights into its biological activity and safety profile. These studies have revealed that the compound can modulate neurotransmitter release and reduce inflammatory responses without significant toxicity at relevant doses. Such findings are crucial for advancing it towards clinical trials where human subjects will be evaluated for efficacy and adverse effects.

The integration of computational chemistry with experimental techniques has accelerated the discovery process for novel therapeutic agents like CAS No 2229276 99 5 product name: 3( l methyl l H indol 4 yl ) but 3 en l amine . Machine learning algorithms have been trained on large datasets containing known drug structures and their biological activities to predict new molecular entities with desired properties. This approach has significantly reduced the time required to identify promising candidates for further investigation.

In conclusion,CAS No 2229276 99 5 represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity . The combination of an indole moiety with a butenylamine side chain offers multiple opportunities for therapeutic intervention , particularly in neurological disorders . Continued research efforts aimed at optimizing its pharmacological properties are warranted , as this compound holds significant potential as a lead molecule or as an active pharmaceutical ingredient (API) .